
Personal protective equipment for handling
Ustusolate C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ustusolate C

Cat. No.: B1163740 Get Quote

Essential Safety and Handling of Ustusolate C
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety,

operational, and disposal guidance for Ustusolate C, a compound produced by Aspergillus

ustus which has demonstrated moderate cytotoxicity against A549 and HL-60 cells.[1] The

following procedures are based on available safety data for products containing Ustusolate C
and general laboratory safety protocols.

Key Safety and Physical Properties
A comprehensive understanding of the chemical's properties is the first step in safe handling.

The following table summarizes the available quantitative data for a product containing

Ustusolate C.
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Property Value

Oral Toxicity (LD50) 3,666 mg/kg

Dermal Toxicity (LD50) > 5,000 mg/kg

Inhalation Toxicity (LC50) > 2.59 mg/l (4-hour, rats)

Appearance Oily Matter

Boiling Point 570.0 ± 50.0°C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Solubility Soluble in Methanol

Storage Temperature 2-8°C

Data sourced from a product Safety Data Sheet and a chemical supplier.[1][2]

Hazard Identification and Precautions
Ustusolate C is suspected of damaging fertility or the unborn child and may cause damage to

organs through prolonged or repeated exposure.[2] It is also very toxic to aquatic life with long-

lasting effects.[2] Therefore, it is crucial to adhere to the following precautionary statements:

Obtain special instructions before use.[2]

Do not handle until all safety precautions have been read and understood.[2]

Avoid breathing dust, fumes, gases, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Avoid release to the environment.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. The

recommended PPE for handling Ustusolate C is aligned with Level C protection, which is

selected when the airborne substance is known and skin and eye exposure is unlikely but

possible.[3][4]

1. Eye and Face Protection:

Wear safety glasses with side shields or chemical splash goggles.[5]

Use a face shield if there is a splash hazard.[5][6]

2. Skin Protection:

Gloves: Wear chemical-resistant gloves.[2][3] Given that Ustusolate C is soluble in

methanol, select gloves with high resistance to organic solvents.

Lab Coat: A lab coat is required in all wet laboratories.[5] Consider a flame-resistant lab coat

if flammable solvents are in use.[5]

Body Protection: Wear a one-piece coverall or a hooded two-piece chemical splash suit for

extensive handling.[3]

Footwear: Closed-toe shoes are mandatory in a laboratory setting.[5]

3. Respiratory Protection:

In case of insufficient ventilation or the potential for aerosol generation, wear a NIOSH-

approved full-face or half-mask air-purifying respirator.[2][3]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Ustusolate C,

from initial preparation to final disposal.
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Preparation
- Review Safety Data Sheet

- Don appropriate PPE

Handling & Experimentation
- Use in a well-ventilated area or fume hood

- Avoid generating aerosols
- Keep containers tightly closed

Spill Management
- Evacuate area

- Absorb with inert material
- Place in a suitable, labeled container for disposal

In case of spill

Decontamination
- Wash hands and exposed skin thoroughly

- Clean work surfaces

Disposal
- Dispose of as hazardous waste

- Do not allow to enter drains or waterways
- Follow all local, state, and federal regulations

Storage
- Store in a cool, dry, well-ventilated place
- Keep away from direct sunlight and heat

- Store locked up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Ustusolate
C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-
handling-ustusolate-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-handling-ustusolate-c
https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-handling-ustusolate-c
https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-handling-ustusolate-c
https://www.benchchem.com/product/b1163740#personal-protective-equipment-for-handling-ustusolate-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

